Methyl 4-hydroxy-3-(trifluoromethyl)benzoate
Cat. No. B056820
Key on ui cas rn:
115933-50-1
M. Wt: 220.14 g/mol
InChI Key: WIXKYCQCCJXQPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07696200B2
Procedure details
65% aq. nitric acid solution (1.76 mL, 39 mmol) and fuming nitric acid (3.25 mL, 78 mmol) were added at −10° C. to a solution of 4-hydroxy-3-trifluoromethyl-benzoic acid methyl ester (4.31 g, 19.6 mmol) in acetic acid (54 mL). The ice bath was removed and the solution was stirred at room temperature for 5 h, then partitioned between water and ethyl acetate. The organic layer was washed with brine, dried (MgSO4), and evaporated to afford 4-hydroxy-3-nitro-5-trifluoromethyl-benzoic acid methyl ester (5.16 g, 99%). Orange solid, MS (ISP)=263.9 (M−H)−.
Quantity
4.31 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].[CH3:5][O:6][C:7](=[O:19])[C:8]1[CH:13]=[CH:12][C:11]([OH:14])=[C:10]([C:15]([F:18])([F:17])[F:16])[CH:9]=1>C(O)(=O)C>[CH3:5][O:6][C:7](=[O:19])[C:8]1[CH:9]=[C:10]([C:15]([F:18])([F:17])[F:16])[C:11]([OH:14])=[C:12]([N+:1]([O-:4])=[O:2])[CH:13]=1
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Inputs
Step One
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Name
|
|
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Quantity
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1.76 mL
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)(O)[O-]
|
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Name
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|
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Quantity
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3.25 mL
|
|
Type
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reactant
|
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Smiles
|
[N+](=O)(O)[O-]
|
|
Name
|
|
|
Quantity
|
4.31 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=CC(=C(C=C1)O)C(F)(F)F)=O
|
|
Name
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|
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Quantity
|
54 mL
|
|
Type
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solvent
|
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Smiles
|
C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the solution was stirred at room temperature for 5 h
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The ice bath was removed
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CUSTOM
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Type
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CUSTOM
|
|
Details
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partitioned between water and ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=CC(=C(C(=C1)C(F)(F)F)O)[N+](=O)[O-])=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.16 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
